Cas no 20734-33-2 (1-(3-methoxypropylamino)-3-prop-2-enoxypropan-2-ol)

• Product Name: 1-(3-methoxypropylamino)-3-prop-2-enoxypropan-2-ol
• CAS No: 20734-33-2
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 910383
• PubChem ID: 295412
• Update Time: 2025-04-19

1-(3-methoxypropylamino)-3-prop-2-enoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypropylamino)-3-prop-2-enoxypropan-2-ol
• 1-[(3-Methoxypropyl)amino]-3-[(prop-2-en-1-yl)oxy]propan-2-ol
• NSC-164574
• NSC164574
• DTXSID50304207
• 20734-33-2

• Inchi： 1S/C10H21NO3/c1-3-6-14-9-10(12)8-11-5-4-7-13-2/h3,10-12H,1,4-9H2,2H3
• InChI Key： CXSBSKBVZXLJQP-UHFFFAOYSA-N
• SMILES： OC(COCC=C)CNCCCOC

Computed Properties

• Exact Mass: 203.15223
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.72